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Abstract

Acremine F is a meroterpenoid natural product first isolated from an endophytic strain of
Acremonium sp. found in grapevine leaves infected with Plasmopara viticola.[1][2] As a
member of the acremine family of secondary metabolites, it possesses a unique chemical
architecture that has garnered interest in the scientific community. This document provides a
detailed overview of the chemical structure, properties, and known biological activities of
Acremine F, intended to serve as a technical resource for researchers in natural product
chemistry, mycology, and drug discovery. While its biological activity has been qualitatively
described, further quantitative studies are required to fully elucidate its potential.

Chemical Structure and Physicochemical Properties

Acremine F is characterized by a substituted cyclohexenetriol core linked to a hydroxy-
dimethylbutenyl side chain. Its absolute stereochemistry has been determined through
spectroscopic analysis and X-ray crystallography of related compounds.

Systematic Name: (1S,2R,4S)-5-((E)-3-hydroxy-3-methylbut-1-en-1-yl)-2-methylcyclohex-5-
ene-1,2,4-triol
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Table 1: Physicochemical and Structural Data for Acremine F

Property Value Reference
Molecular Formula C12H2004 --INVALID-LINK--
Molecular Weight 228.29 g/mol --INVALID-LINK--

CC(C)(0)/C=C/C1=C--
SMILES INVALID-LINK----INVALID-
LINK--(0)C[C@@H]10

KLZSIMCXTDLPSF-
InChl Key
DVKNGYBMSA-N
Appearance White amorphous solid --INVALID-LINK--

Note: SMILES and InChl Key are standardized chemical identifiers that can be used with
various chemical software platforms to generate 2D and 3D models of the molecule.

Biological Activity

Acremine F was first identified in a screening effort for natural products with activity against
Plasmopara viticola, the causative agent of downy mildew in grapevines.

Antifungal Activity

Initial studies demonstrated that Acremine F, along with its congeners Acremine A, B, C, and
D, inhibits the germination of P. viticola sporangia.[2] This suggests a potential role for these
compounds in the chemical defense mechanisms of the host plant or the endophytic fungus. At
the time of this writing, specific quantitative data, such as Minimum Inhibitory Concentration
(MIC) or half-maximal inhibitory concentration (IC50) values, for the antifungal activity of
Acremine F have not been published in the peer-reviewed literature.

Cytotoxicity and Other Activities

There is currently no publicly available data on the cytotoxicity of Acremine F against
mammalian cell lines or its effects on other biological targets. Further research is needed to
explore the broader pharmacological profile of this molecule.
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Experimental Protocols
Isolation and Characterization of Acremine F

The following is a summary of the experimental protocol for the isolation and characterization of
Acremine F as described by Assante et al. (2005).

Workflow for the Isolation of Acremine F

Analysis and Characterization

Fungal Culture and Extraction Chromatographic Separation 1D and 2D NMR Spectroscopy

Culture of Acremonium sp. on solid medium H Extraction with ethyl acetate }M—{ Silica Gel Column Chromatography }—»‘ Preparative HPLC & Lol stucure of Acremine F
I 1

Mass

Click to download full resolution via product page
Caption: Workflow for the isolation and structural elucidation of Acremine F.

e Fungal Culture: The endophytic Acremonium sp. is cultured on a solid potato dextrose agar
(PDA) medium.

o Extraction: The fungal biomass and agar are extracted with ethyl acetate. The organic
solvent is then evaporated to yield a crude extract.

o Chromatography: The crude extract is subjected to silica gel column chromatography
followed by preparative High-Performance Liquid Chromatography (HPLC) to isolate the
individual acremine compounds.

 Structure Elucidation: The chemical structure of Acremine F is determined using a
combination of one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy
and Mass Spectrometry (MS).
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Total Synthesis

The first asymmetric total synthesis of Acremine F has been reported, providing a scalable
route to the natural product. This synthesis allows for the production of sufficient quantities for
further biological evaluation and the generation of synthetic analogs. The key steps involve an
enantioselective dihydroxylation and a kinetic resolution via an asymmetric reduction.

Signaling Pathways

As of the latest literature review, there is no information available regarding the specific
signaling pathways modulated by Acremine F. The molecular target and mechanism of action
for its antifungal activity remain to be elucidated. Future research in this area could involve
transcriptomic or proteomic studies on P. viticola treated with Acremine F to identify potential
pathways affected.

Future Directions

The unique structure of Acremine F and its initial discovery as an antifungal agent present
several avenues for future research:

o Quantitative Biological Evaluation: Determination of MIC and IC50 values against a panel of
fungal pathogens and plant-associated fungi is crucial to understand its potency and
spectrum of activity.

e Mechanism of Action Studies: Investigating the molecular target and signaling pathways
affected by Acremine F will provide insights into its antifungal mechanism.

o Cytotoxicity Profiling: Assessing the cytotoxic effects of Acremine F on various cancer and
normal cell lines will be essential to evaluate its potential as a therapeutic lead.

o Structure-Activity Relationship (SAR) Studies: The total synthesis route enables the creation
of analogs to explore the key structural features required for its biological activity.

Conclusion

Acremine F is an intriguing fungal metabolite with a well-defined chemical structure and
demonstrated, albeit not yet quantified, antifungal activity. This technical guide consolidates the
current knowledge on Acremine F, highlighting the foundational work that has been done and
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underscoring the significant opportunities that exist for further investigation into its biological
properties and potential applications. The availability of a synthetic route will undoubtedly
accelerate these research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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